(3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide

• Molecular Formula: C7H9BrN2OS
• Molecular Weight: 249.13 g/mol
• IUPAC Name: (3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide
• InChI: InChI=1S/C7H9BrN2OS/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4H,3,9H2,(H2,10,11)/t4-/m0/s1
• InChI Key: ZUYPCNFWCUIZFA-BYPYZUCNSA-N
• Isomeric SMILES: C1=C(SC(=C1)Br)[C@H](CC(=O)N)N
• Canonical SMILES: C1=C(SC(=C1)Br)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(5-bromothiophen-2-yl)propanamide is a chiral small molecule with the molecular formula C₇H₉BrN₂OS and a molar mass of 249.13 g/mol . Its structure comprises a 5-bromothiophene ring linked to a propanamide backbone with an amino group at the stereogenic C3 position (S-configuration).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide typically involves the following steps:

Bromination of Thiophene: The starting material, thiophene, is brominated using bromine or a brominating agent such as N-bromosuccinimide (NBS) to introduce a bromine atom at the 5-position of the thiophene ring.

Amination: The brominated thiophene is then subjected to an amination reaction using an appropriate amine source, such as ammonia or an amine derivative, to introduce the amino group at the 3-position.

Amidation: The final step involves the amidation of the amino group with a suitable carboxylic acid derivative, such as an acid chloride or an ester, to form the propanamide moiety.

Industrial Production Methods

Industrial production methods for (3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide may involve large-scale bromination, amination, and amidation reactions using continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to reduce the bromine atom or the amide group.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions with reagents such as sodium azide or potassium cyanide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium azide (NaN3), potassium cyanide (KCN)

Major Products Formed

Oxidation: Oxidized derivatives of the thiophene ring

Reduction: Reduced derivatives with hydrogen replacing the bromine atom or the amide group

Substitution: Substituted derivatives with different functional groups replacing the bromine atom

Scientific Research Applications

(3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide has various scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of (3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological or chemical context in which the compound is studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on aromatic substituents, stereochemistry, and functional groups. Below is a detailed comparison:

Key Structural Differences

Compound Name	Aromatic Group	Substituent	Backbone	Stereochemistry	Molecular Formula	Molar Mass (g/mol)
(3S)-3-Amino-3-(5-bromothiophen-2-yl)propanamide	5-Bromothiophen-2-yl	Br (electron-withdrawing)	Propanamide	(3S)	C₇H₉BrN₂OS	249.13
8-[(2S)-3-Amino-... (Edeine Derivative)	4-Hydroxyphenyl	OH (electron-donating)	Polyamide peptide	Multiple (S)	Complex	~800–1000*
(S)-2-(Butylamino)-N-(3-cycloheptylpropyl)-3-(1H-indol-3-yl)propanamide (8)	1H-Indol-3-yl	Indole (π-rich)	Propanamide	(S)	C₂₃H₃₅N₃O₂	385.55

Key Observations :

Aromatic Groups: The target compound’s 5-bromothiophene offers a balance of hydrophobicity and electronic effects due to bromine. Bromine’s electronegativity may enhance binding specificity compared to electron-donating groups (e.g., -OH) or π-rich systems (e.g., indole).

Stereochemistry :

• All listed compounds exhibit S-configuration at critical positions, suggesting stereoselective synthesis or bioactivity requirements.

Functional Groups :

• The amide backbone is conserved across analogs, enabling hydrogen bonding with biological targets or crystal lattice stabilization.

Characterization :

• HRMS and NMR are common for analogs, as demonstrated in –5 .

Biological Activity

(3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological properties, mechanisms of action, and relevant research findings related to this compound.

• Molecular Formula : C7H9BrN2OS
• Molecular Weight : 249.13 g/mol
• CAS Number : 1841266-89-4

The biological activity of (3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide is primarily linked to its interaction with various biological targets. The presence of the bromothiophene moiety suggests potential interactions with proteins involved in signaling pathways, particularly those related to cancer and inflammation.

Biological Activities

• Anticancer Activity
  • Studies indicate that compounds similar to (3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide exhibit anticancer properties by inhibiting specific pathways involved in tumor growth and metastasis. For instance, compounds with thiophene derivatives have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation .
• Enzyme Inhibition
  • The compound may act as an inhibitor for certain enzymes, including those involved in nucleic acid metabolism. Research on propanamides suggests that modifications in their structure can enhance their inhibitory effects on nucleases, which are crucial for DNA repair and replication processes .

Case Study 1: Antitumor Activity

A study published in the European Journal of Medicinal Chemistry highlighted the synthesis and evaluation of thiophene-based compounds, revealing that certain derivatives exhibited significant antitumor activity against human cancer cell lines. The mechanism was attributed to the modulation of integrin signaling pathways, which are essential for cancer cell adhesion and migration .

Case Study 2: Enzyme Interaction

Research conducted on substituted propanamides demonstrated their potential as inhibitors of nucleases. The study involved a series of synthesized compounds, including (3S)-3-amino-3-(5-bromothiophen-2-yl)propanamide, which were tested for their ability to inhibit nuclease activity. Results indicated that structural modifications could enhance binding affinity and selectivity towards target enzymes .

Data Table: Biological Activities Overview

Activity Type	Observed Effects	Reference
Anticancer	Induces apoptosis in cancer cells
Enzyme Inhibition	Inhibits nucleases
Integrin Modulation	Affects cell adhesion/migration